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‘ Compound of Interest

Compound Name: 5-Nitroisophthalamide
CAS No.: 38177-07-0
Cat. No.: B1605356

Get Quote

Abstract: This document provides a comprehensive technical guide for the large-scale synthesis of 5-Nitroisophthalamide (CsH7N3Oa), a pivotal inte
pharmaceuticals and specialty chemicals. The narrative is structured to deliver not only procedural steps but also the underlying scientific rationale, p
protocols essential for industrial applications. We will explore a robust, two-stage synthetic pathway, beginning with the nitration of isophthalic acid to

conversion to the target diamide. Emphasis is placed on modern, intrinsically safer manufacturing techniques, such as continuous flow nitration, to mi
chemistry.

Strategic Overview: A Two-Stage Approach to 5-Nitroisophthalamide

The industrial production of 5-Nitroisophthalamide is most effectively approached via a multi-step synthesis that prioritizes yield, purity, and operatic
logical and cost-effective starting material. The overall strategy involves two primary transformations:

« Electrophilic Nitration: Introduction of a nitro group (-NO2) onto the aromatic ring of isophthalic acid at the 5-position. This is a critical, high-energy r
entire process.

« Amidation: Conversion of the two carboxylic acid groups of the resulting 5-nitroisophthalic acid into primary amide groups (-CONHz). For industrial-
via an intermediate, such as a diester, to ensure high conversion and purity.

This pathway is selected for its reliability and the extensive documentation available in patent and chemical literature, particularly concerning the synt
which is a significant commaodity intermediate.[1][2]
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Figure 2: Mechanism of the nitration of isophthalic acid.

Protocol 1: Continuous Flow Nitration (Industrial Best Practice)

This protocol is adapted from modern industrial methods that leverage microreactor technology for enhanced safety and efficiency. [3][4] Step-by-Ste
* Feed Preparation:

o Feed A (Organic): Prepare a suspension or solution of isophthalic acid in concentrated sulfuric acid (e.g., 10-15 wt%). This feed is preheated to ¢
(Nitrating Agent): Prepare a mixed acid solution by carefully adding fuming or concentrated nitric acid to concentrated sulfuric acid, maintaining &

+ Reaction Execution:

o

Two high-pressure pumps are used to continuously feed Stream A and Stream B into a micro-mixer or T-junction, ensuring rapid and efficient mi:

o

The combined stream immediately enters a temperature-controlled tubular or coil reactor. The reactor temperature is maintained precisely within
residence time in the reactor is carefully controlled by adjusting the flow rates and reactor volume, typically lasting only a few minutes (e.g., 0.5-£

o

The hot reaction mixture exits the reactor and is immediately fed into a continuous quenching unit where it is mixed with a stream of chilled wate

o

The rapid cooling and dilution cause the 5-nitroisophthalic acid product to precipitate out of the solution.

o]

The resulting slurry is continuously collected. The solid product is isolated by filtration, washed thoroughly with water to remove residual acids, a
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Parameter Value Rationale & Causality
Isophthalic Acid Conc. 10-15 wt% in H2SOa4 Balances throughput with 1
o . The sulfuric acid protonate
Nitrating Agent HNOs / H2SO04 mix L
electrophilic nitronium ion |
. Provides sufficient activatic
Reaction Temperature 80-90°C . ) .
promoting excessive side 1
Short residence time, enat
Residence Time 0.5 - 5 minutes temperatures, is a key safe
reactant accumulation. [3]
. . . . Prevents further reaction a
Quenching Rapid addition to ice/water .
product in cold aqueous ac
Expected Yield 85 - 95% High efficiency is typical fo
. Precise control minimizes -
Expected Purity >99%

impurities. [3]

Critical Safety Mandates for Industrial Nitration

Nitration reactions are among the most hazardous in the chemical industry. [5]Adherence to stringent safety protocols is non-negotiable. [6][7]

Hazard Category Mitigation Strategy & Engineering Controls Personal Protective Eq

Use of continuous flow reactors to minimize reaction
volume. Installation of emergency cooling systems,

Thermal Runaway . N/A (Engineering Contt
pressure relief valves, and automated shutdown systems.
(8171
All wetted parts (reactors, pumps, tubing) must be constructed from
c Wik highly corrosion-resistant materials (e.g., Hastelloy, glass, silicon Acid-resistant gloves (e.g.,
orrosivi
y carbide). Perform regular equipment inspection and maintenance. shield are mandatory. [6]
1
All operations must be conducted in a well-ventilated area,
Toxicit preferably within a contained system or fume hood, to prevent Chemical-resistant lab coa
oxicity

exposure to nitric acid fumes and toxic nitrogen oxide (NOx) gases.  approved respirators with :

[e1el

| Spills | Maintain readily accessible spill containment kits with appropriate neutralizing agents (e.g., sodium carbonate). Emergency eyewash and shc
described above must be worn during cleanup. |

Stage 2: Synthesis of 5-Nitroisophthalamide

Direct amidation of the robust carboxylic acid groups of 5-nitroisophthalic acid requires harsh conditions. A more controllable and common industrial r
dimethyl ester, which is a more reactive electrophile for subsequent ammonolysis. [10][11]

Protocol 2.1: Esterification of 5-Nitroisophthalic Acid

« Setup: Charge a suitable glass-lined or stainless steel reactor with 5-nitroisophthalic acid and an excess of methanol (which acts as both reagent a
« Catalysis: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid, to the mixture.

+ Reaction: Heat the mixture to reflux (approx. 65°C) and maintain for several hours until conversion is complete (monitored by HPLC or TLC).
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» Work-up: Cool the reaction mixture. The product, Dimethyl 5-nitroisophthalate, can be isolated by removing the excess methanol under reduced pr:

adding the concentrated mixture to water. The solid is filtered, washed, and dried.

Protocol 2.2: Large-Scale Ammonolysis of Dimethyl 5-Nitroisophthalate

* Setup: Charge a high-pressure reactor with Dimethyl 5-nitroisophthalate and a suitable solvent, typically methanol.

+ Reagent Addition: Seal the reactor and charge it with anhydrous ammonia to a specified pressure. The reaction can be run with a large excess of €

» Reaction: Heat the reactor to a temperature between 80-120°C. The elevated temperature and pressure are necessary to facilitate the nucleophilic

several hours until the starting diester is consumed.
Isolation and Purification:

o Cool the reactor to ambient temperature and carefully vent the excess ammonia.

o

The product, 5-Nitroisophthalamide, often precipitates from the methanol solution upon cooling.

o

The solid product is collected by filtration.

o

The crude product is washed with a solvent like cold methanol or water to remove any unreacted starting material or mono-amide intermediate.

o

The final product is dried under vacuum to yield 5-Nitroisophthalamide as a solid.

Parameter Value Rationale & Causality
) . Follows Le Chéatelier's prin
Reactant Ratio Large excess of Ammonia o .
diamide product and maxir
Good solubility for the star
Solvent Methanol )
post-reaction.
Provides the necessary en
Temperature 80-120°C L
for the amidation of the est
Maintains ammonia in the
Pressure 5-15 bar (gauge) o .
concentration in the solutic
Expected Yield >90% Ammonolysis of esters is t
The primary impurities wot
Expected Purity >98% intermediate, which can be
and excess ammonia.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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